ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(4-acetamidophenyl)methyl]-4-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C25H32N2O4/c1-4-31-24(29)25(17-21-6-5-7-23(16-21)30-3)12-14-27(15-13-25)18-20-8-10-22(11-9-20)26-19(2)28/h5-11,16H,4,12-15,17-18H2,1-3H3,(H,26,28)
• InChI Key: YBBSGYAHDKRDAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=C(C=C2)NC(=O)C)CC3=CC(=CC=C3)OC
• Molecular Formula: C25H32N2O4
• Molecular Weight: 424.5 g/mol

Description

Ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate, also known as EAPB, is a novel synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. EAPB belongs to the class of piperidinecarboxylate compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate is not fully understood, but studies have suggested that it may act as a selective serotonin reuptake inhibitor (SSRI). This means that ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate may increase the levels of serotonin in the brain by inhibiting its reuptake, which is a common mechanism of action for many antidepressant drugs. ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate has also been shown to interact with other neurotransmitter systems, such as dopamine and norepinephrine, which may contribute to its therapeutic effects.
Biochemical and physiological effects:
ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to exhibit a range of biochemical and physiological effects in animal models. Studies have shown that ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate can increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate in lab experiments is its high selectivity for serotonin reuptake inhibition. This means that ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate may have fewer side effects than other antidepressant drugs that target multiple neurotransmitter systems. However, one of the limitations of using ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate in lab experiments is its limited availability. ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate is a novel compound that is not yet widely available, which may limit its use in certain research studies.

Future Directions

There are several future directions for research on ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate. One potential direction is to study the long-term effects of ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate on brain function and behavior. Another direction is to investigate the potential use of ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate in combination with other drugs for the treatment of depression and other psychiatric disorders. Additionally, further research is needed to optimize the synthesis method of ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate and to develop new analogs with improved therapeutic properties.

Synthesis Methods

The synthesis of ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate involves a multi-step process that begins with the reaction of 4-(acetylamino)benzaldehyde with 3-methoxybenzylamine to form the intermediate compound, 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)piperidine. This intermediate is then reacted with ethyl chloroformate to yield the final product, ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate. The synthesis method of ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

Ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been studied extensively for its potential therapeutic applications in various fields of research. One of the most promising applications of ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate is its use as an antidepressant. Studies have shown that ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate exhibits significant antidepressant-like effects in animal models, which suggests that it may be a potential treatment for depression in humans. ethyl 1-[4-(acetylamino)benzyl]-4-(3-methoxybenzyl)-4-piperidinecarboxylate has also been studied for its potential use in treating addiction, anxiety, and other psychiatric disorders.